Cas no 28727-50-6 (1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-(methylphenyl)- (9CI))

1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-(methylphenyl)- (9CI) structure
28727-50-6 structure
Product Name:1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-(methylphenyl)- (9CI)
CAS No:28727-50-6
MF:C19H26N2
MW:282.423144817352
CID:267630
PubChem ID:120033
Update Time:2025-04-19

1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-(methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-(methylphenyl)- (9CI)
    • N-(1,3-Dimethylbutyl)-N'-(methylphenyl)benzene-1,4-diamine
    • N-methyl-N'-(4-methylpentan-2-yl)-N-phenylbenzene-1,4-diamine
    • N~1~-Methyl-N~4~-(4-methylpentan-2-yl)-N~1~-phenylbenzene-1,4-diamine
    • DTXSID00951381
    • 28727-50-6
    • EINECS 249-191-4
    • Inchi: 1S/C19H26N2/c1-15(2)14-16(3)20-17-10-12-19(13-11-17)21(4)18-8-6-5-7-9-18/h5-13,15-16,20H,14H2,1-4H3
    • InChI Key: ZOFUXTSUKQYRQX-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)N(C)C1C=CC=CC=1)C(C)CC(C)C

Computed Properties

  • Exact Mass: 282.20978
  • Monoisotopic Mass: 282.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.02
  • Boiling Point: 421.8°Cat760mmHg
  • Flash Point: 151.7°C
  • Refractive Index: 1.587
  • PSA: 24.06
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